Cas no 1796943-32-2 (N-[(4-tert-butylphenyl)(cyano)methyl]-3-methanesulfinylpropanamide)

N-[(4-tert-butylphenyl)(cyano)methyl]-3-methanesulfinylpropanamide structure
1796943-32-2 structure
Product Name:N-[(4-tert-butylphenyl)(cyano)methyl]-3-methanesulfinylpropanamide
CAS No:1796943-32-2
MF:C16H22N2O2S
MW:306.423082828522
CID:5941464
PubChem ID:75472919
Update Time:2025-07-15

N-[(4-tert-butylphenyl)(cyano)methyl]-3-methanesulfinylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N-[(4-tert-butylphenyl)(cyano)methyl]-3-methanesulfinylpropanamide
    • Z1616348601
    • 1796943-32-2
    • AKOS033469464
    • EN300-26684135
    • N-[(4-tert-butylphenyl)-cyanomethyl]-3-methylsulfinylpropanamide
    • Inchi: 1S/C16H22N2O2S/c1-16(2,3)13-7-5-12(6-8-13)14(11-17)18-15(19)9-10-21(4)20/h5-8,14H,9-10H2,1-4H3,(H,18,19)
    • InChI Key: DPXUEMXNCYBQKW-UHFFFAOYSA-N
    • SMILES: S(C)(CCC(NC(C#N)C1C=CC(=CC=1)C(C)(C)C)=O)=O

Computed Properties

  • Exact Mass: 306.14019912g/mol
  • Monoisotopic Mass: 306.14019912g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 89.2Ų

N-[(4-tert-butylphenyl)(cyano)methyl]-3-methanesulfinylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26684135-0.05g
N-[(4-tert-butylphenyl)(cyano)methyl]-3-methanesulfinylpropanamide
1796943-32-2 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-[(4-tert-butylphenyl)(cyano)methyl]-3-methanesulfinylpropanamide

N-[(4-tert-butylphenyl)(cyano)methyl]-3-methanesulfinylpropanamide (CAS No. 1796943-32-2): A Comprehensive Overview

N-[(4-tert-butylphenyl)(cyano)methyl]-3-methanesulfinylpropanamide (CAS No. 1796943-32-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is characterized by its tert-butylphenyl and cyano groups, which contribute to its stability and reactivity, as well as its methanesulfinyl group, which imparts specific biological activities.

The tert-butylphenyl moiety in N-[(4-tert-butylphenyl)(cyano)methyl]-3-methanesulfinylpropanamide is a key structural feature that enhances the compound's lipophilicity and cell membrane permeability. This property is crucial for drugs that need to cross biological barriers, such as the blood-brain barrier, to exert their therapeutic effects. Recent studies have shown that compounds with tert-butylphenyl groups exhibit enhanced bioavailability and reduced toxicity, making them attractive candidates for drug development.

The presence of the cyano group in the molecule adds to its chemical versatility. The cyano group can participate in various chemical reactions, including nucleophilic addition and substitution reactions, which are essential for the synthesis of complex molecules. In the context of medicinal chemistry, the cyano group can be used as a bioisostere to replace other functional groups, such as carboxylic acids or amides, to modulate the pharmacological properties of a compound. This flexibility allows researchers to fine-tune the activity and selectivity of N-[(4-tert-butylphenyl)(cyano)methyl]-3-methanesulfinylpropanamide for specific therapeutic targets.

The methanesulfinyl group is another critical component of this compound. Sulfur-containing functional groups, such as methanesulfinyl, are known for their ability to form disulfide bonds and participate in redox reactions. These properties make them valuable in the development of drugs that target oxidative stress-related diseases. Recent research has highlighted the potential of methanesulfinyl compounds in treating conditions such as neurodegenerative disorders, cancer, and cardiovascular diseases. The ability of N-[(4-tert-butylphenyl)(cyano)methyl]-3-methanesulfinylpropanamide to modulate redox balance and influence cellular signaling pathways makes it a promising candidate for further investigation.

In terms of pharmacological activity, N-[(4-tert-butylphenyl)(cyano)methyl]-3-methanesulfinylpropanamide has shown promising results in preclinical studies. It has been evaluated for its anti-inflammatory and analgesic properties, with preliminary data indicating significant efficacy in reducing inflammation and pain in animal models. The compound's ability to inhibit pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS, suggests its potential as a novel therapeutic agent for inflammatory diseases.

Furthermore, N-[(4-tert-butylphenyl)(cyano)methyl]-3-methanesulfinylpropanamide has demonstrated antitumor activity in vitro and in vivo. Studies have shown that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. The selective cytotoxicity observed against cancer cells, while sparing normal cells, highlights its potential as an anticancer agent with a favorable safety profile.

The synthesis of N-[(4-tert-butylphenyl)(cyano)methyl]-3-methanesulfinylpropanamide involves several steps, including the formation of the tert-butylphenyl intermediate, the introduction of the cyano group, and the final coupling with the methanesulfinyl propanamide moiety. Recent advancements in synthetic methodologies have made this process more efficient and scalable, facilitating large-scale production for preclinical and clinical studies.

In conclusion, N-[(4-tert-butylphenyl)(cyano)methyl]-3-methanesulfinylpropanamide (CAS No. 1796943-32-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the tert-butylphenyl, cyano, and methanesulfinyl groups, contribute to its stability, reactivity, and biological activity. Ongoing research continues to explore its therapeutic applications in areas such as inflammation, pain management, and cancer treatment. As new findings emerge, this compound is poised to play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatments.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.